Cas no 313515-67-2 (2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide)

2-Chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide is a synthetic organic compound featuring a benzamide core linked to a substituted thiazole ring. Its molecular structure incorporates a chloro substituent on the benzamide moiety and an isopropylphenyl group on the thiazole ring, contributing to its potential as an intermediate in pharmaceutical or agrochemical applications. The compound's distinct structural features may enhance binding affinity in target interactions, making it valuable for research in medicinal chemistry. Its well-defined synthesis pathway allows for consistent purity and scalability, supporting its use in specialized chemical studies. The presence of both aromatic and heterocyclic components offers versatility in further derivatization for exploratory applications.

2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide structure

313515-67-2 structure

Product Name:2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide

CAS No:313515-67-2

MF:C₁₉H₁₇ClN₂OS

MW:356.869082212448

CID:6327390

PubChem ID:998058

Update Time:2025-06-07

2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
- SR-01000392459
- EU-0000560
- 2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
- Oprea1_529935
- 2-chloro-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
- AKOS003795191
- 2-chloro-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide
- SR-01000392459-1
- F0010-0191
- 313515-67-2
- Inchi： 1S/C19H17ClN2OS/c1-12(2)13-7-9-14(10-8-13)17-11-24-19(21-17)22-18(23)15-5-3-4-6-16(15)20/h3-12H,1-2H3,(H,21,22,23)
- InChI Key： INDVEOCEORMTFI-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(NC1=NC(=CS1)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

Exact Mass: 356.0750120g/mol
Monoisotopic Mass: 356.0750120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 70.2Å²

2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0010-0191-2μmol	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0010-0191-5μmol	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0010-0191-10μmol	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0010-0191-20μmol	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0010-0191-1mg	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0010-0191-2mg	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0010-0191-3mg	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0010-0191-4mg	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0010-0191-5mg	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0010-0191-10mg	2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide	313515-67-2	90%+	10mg	$79.0	2023-05-17

2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on 2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide

Compound CAS No. 313515-67-2: 2-Chloro-N-{4-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-2-Yl}Benzamide

Compound CAS No. 313515-67-2, also known as 2-Chloro-N-{4-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-2-Yl}Benzamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzamides, which are widely studied in pharmaceutical and agrochemical industries due to their potential bioactivity. The molecule incorporates a chlorine atom, a benzamide group, and a thiazole ring substituted with an isopropyl group, making it a versatile candidate for various applications.

The synthesis of CAS No. 313515-67-2 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity, which is crucial for its application in drug discovery programs. The thiazole ring, a key structural component, contributes significantly to the compound's stability and bioavailability.

Recent studies have highlighted the potential of CAS No. 313515-67-2 as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory drug development. Additionally, the compound has shown promising activity against several bacterial strains, indicating its potential role in antimicrobial therapies.

The structural uniqueness of CAS No. 313515-67-2 lies in its combination of electron-withdrawing and electron-donating groups. The chlorine atom at the benzamide position enhances the molecule's lipophilicity, while the isopropyl group attached to the thiazole ring improves its solubility and permeability across biological membranes. These properties make it an ideal candidate for further optimization in medicinal chemistry programs.

Furthermore, computational studies using molecular docking techniques have revealed that CAS No. 313515-67-2 exhibits strong binding affinity to several protein targets associated with neurodegenerative diseases such as Alzheimer's disease. This has sparked interest among researchers exploring its potential as a neuroprotective agent.

In conclusion, CAS No. 313515-67-2 (2-Chloro-N-{4-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-2-Yl}Benzamide) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable asset in drug discovery research.